Cas no 2613383-72-3 (2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride
• CAS No: 2613383-72-3
• MF: C₅H₁₃ClNO₃P
• MW: 201.588381528854
• MDL: MFCD33032322
• CID: 5663494
• PubChem ID: 155943860
• Update Time: 2025-10-30

2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27735801
• 2-amino-3-(dimethylphosphoryl)propanoic acid hydrochloride
• 2613383-72-3
• 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride

• MDL： MFCD33032322
• Inchi： 1S/C5H12NO3P.ClH/c1-10(2,9)3-4(6)5(7)8;/h4H,3,6H2,1-2H3,(H,7,8);1H
• InChI Key： KZTXJSCKBFRKPO-UHFFFAOYSA-N
• SMILES： Cl.P(C)(C)(CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 201.0321580g/mol
• Monoisotopic Mass: 201.0321580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride

Comprehensive Overview of 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride (CAS No. 2613383-72-3)

2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride (CAS No. 2613383-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phosphorylated amino acid structure, plays a pivotal role in the development of novel therapeutic agents and biochemical probes. Its molecular framework, combining an amino acid backbone with a dimethylphosphoryl group, offers distinct chemical properties that are leveraged in drug design and metabolic studies.

The growing interest in phosphorylated derivatives like 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride stems from their potential applications in targeting enzyme inhibition and signal transduction pathways. Researchers are particularly intrigued by its ability to mimic natural metabolites, making it a valuable tool for studying cellular signaling and protein interactions. With the rise of precision medicine and personalized therapeutics, this compound is increasingly explored for its role in modulating kinase activity and other post-translational modifications.

In the context of drug discovery, CAS No. 2613383-72-3 is often highlighted for its structural versatility. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in preclinical studies. Recent trends in AI-driven drug development have further amplified its relevance, as computational models prioritize phosphonate-containing molecules for their stability and binding affinity. This aligns with the broader industry shift toward small-molecule therapeutics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride involves sophisticated phosphorylation techniques and protecting group strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial scalability potential. Notably, its chiral center introduces opportunities for stereoselective synthesis, a hot topic in asymmetric catalysis research.

Environmental and green chemistry considerations also apply to this compound. As regulatory agencies emphasize sustainable manufacturing, researchers are investigating atom-efficient routes to synthesize CAS No. 2613383-72-3 with minimal waste. This aligns with the 12 Principles of Green Chemistry, particularly those addressing renewable feedstocks and degradability.

The analytical characterization of 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with pharmaceutical-grade standards, a recurring concern among quality control professionals. Discussions on spectral interpretation and method validation for this compound frequently appear in analytical chemistry journals.

Looking ahead, the demand for CAS No. 2613383-72-3 is expected to grow in tandem with advancements in proteomics and metabolomics. Its utility as a biomarker precursor or isotopically labeled standard positions it as a key player in diagnostic assay development. Furthermore, the compound's potential in nutraceutical formulations—particularly those targeting cellular energy metabolism—is an emerging area of commercial interest.

In summary, 2-Amino-3-(dimethylphosphoryl)propanoic acid hydrochloride represents a multifaceted compound bridging medicinal chemistry, biochemical research, and industrial applications. Its CAS No. 2613383-72-3 serves as a crucial identifier for researchers navigating the expanding landscape of functionalized amino acids. As scientific inquiry continues to unravel its full potential, this molecule stands poised to contribute meaningfully to next-generation therapeutic innovations and scientific breakthroughs.